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Compound of Interest

Compound Name: Disperse blue 366

Cat. No.: B12361970

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the
coloration of electrospun polyester nanofibers using Disperse Blue 366. This document is
intended to guide researchers in material science and related fields in achieving consistent and
high-quality dyeing of polyester nanofibrous materials for various applications, including tissue
engineering scaffolds, filtration media, and advanced textiles.

Overview of Disperse Blue 366 and Polyester
Nanofibers

Disperse Blue 366 is a monoazo disperse dye suitable for dyeing hydrophobic fibers like
polyester. Its small molecular size and non-ionic nature allow it to penetrate the amorphous
regions of the polyester polymer chains under high-temperature conditions.

Polyester nanofibers, typically produced via electrospinning, possess a high surface area-to-
volume ratio compared to conventional polyester fibers. This characteristic significantly
influences the dyeing process, leading to a faster dyeing rate but potentially lower color
strength (K/S value) for the same dye concentration, as the dye is distributed over a much
larger surface area. Therefore, modifications to standard polyester dyeing protocols are
necessary to achieve optimal results with nanofibers.
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Table 1: Properties of C.l. Disperse Blue 366

Property Value

C.l. Name Disperse Blue 366
Molecular Formula C19H18NeO2
Molecular Weight 362.39 g/mol
Chemical Class Single Azo

Color Red-light blue

. Insoluble in water, soluble in some organic
Solubility
solvents

Table 2: Fastness Properties of Disperse Blue 366 on

: ional Pol bric (1SO Standards)

Fastness Test Fading Staining
Ironing 5 3

Light 5

Perspiration 5 5
Washing 5 5

Note: The fastness properties on polyester nanofibers may vary. Due to the high surface area,
rubbing fastness might be slightly lower, while light fastness is generally expected to be good.

Table 3: Comparison of Dyeing Characteristics:
Conventional Polyester Fibers vs. Nanofibers
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Parameter

Conventional
Polyester Fibers

Polyester
Nanofibers

Rationale

Rate of Dye
Absorption

Slower

Faster

The significantly larger
surface area of
nanofibers allows for a
more rapid initial
uptake of the disperse

dye from the dyebath.

Total Dye Uptake

Lower

Higher

The increased surface
area of nanofibers
provides more sites
for the dye to be

absorbed.

Dye Concentration for

Same Shade

Lower

Higher

To achieve the same
depth of shade, a
higher concentration
of dye is required for
nanofibers to
compensate for the
distribution of dye
over a larger surface

area.

Color Strength (K/S
Value) at Same Dye
%

Higher

Lower

For the same
percentage of dye
applied, conventional
polyester often shows
a higher K/S value
due to the
concentration of the
dye on a smaller

surface area.

Experimental Protocols
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Two primary methods for dyeing polyester nanofibers with Disperse Blue 366 are presented:
High-Temperature Exhaustion Dyeing and Supercritical CO2 Dyeing. The choice of method will
depend on the available equipment and experimental goals.

Protocol 1: High-Temperature Exhaustion Dyeing of
Polyester Nanofibers

This is the most common method for dyeing polyester and can be adapted for nanofibers.
Materials and Equipment:

o Polyester nanofiber mat

» Disperse Blue 366

o Dispersing agent (e.g., lignosulfonate-based)

e Acetic acid

e Sodium hydrosulfite

e Sodium hydroxide

e High-temperature dyeing apparatus (e.g., laboratory-scale dyeing machine)

o Beakers and magnetic stirrer

pH meter

Procedure:

» Preparation of the Dye Dispersion:

o Accurately weigh the required amount of Disperse Blue 366 (e.g., 1-3% on weight of
fiber, owf).

o Create a smooth paste with a small amount of dispersing agent and cold water.
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o Gradually add hot water (40-50°C) to the paste while stirring to form a fine dispersion.

e Dye Bath Preparation:

[e]

Prepare a dye bath with a liquor-to-goods ratio of 20:1 to 40:1 to ensure the nanofiber mat
is fully immersed and can move freely.

[e]

Add the dispersing agent (0.5 - 1.0 g/L) to the dye bath.

o

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[1]

[¢]

Add the prepared dye dispersion to the dye bath.

e Dyeing Procedure:

[e]

Introduce the polyester nanofiber mat into the dye bath at approximately 60°C.

o

Raise the temperature to 130°C at a rate of 1-2°C per minute.[2]

[¢]

Maintain the temperature at 130°C for 45-60 minutes to allow for dye diffusion and fixation.

[2]

[¢]

Cool the dye bath to 70-80°C at a rate of 2°C per minute.
e Reduction Clearing (After-treatment):
o Prepare a fresh bath containing 2 g/L sodium hydrosulfite and 2 g/L sodium hydroxide.[2]

o Treat the dyed nanofiber mat in this solution at 70-80°C for 15-20 minutes to remove
unfixed surface dye. This step is crucial for improving wash fastness.

o Rinse the nanofiber mat thoroughly with hot and then cold water.

o Dry the dyed nanofiber mat at ambient temperature.

Protocol 2: Supercritical Carbon Dioxide (scCO2z) Dyeing
of Polyester Nanofibers

This is an environmentally friendly, water-free dyeing method.
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Materials and Equipment:

Polyester nanofiber mat

Disperse Blue 366 (as a fine powder)

Supercritical CO2 dyeing apparatus

COz2 cylinder (high purity)
Procedure:
e Sample and Dye Loading:

o Place the polyester nanofiber mat and the accurately weighed Disperse Blue 366 powder
into the dyeing vessel.

e Dyeing Cycle:
o Seal the vessel and purge with CO2 gas to remove air.
o Pressurize the vessel with liquid COz2 to the desired pressure (e.g., 20-30 MPa).
o Heat the vessel to the dyeing temperature (e.g., 100-120°C).
o Maintain these conditions for the desired dyeing time (e.g., 60-120 minutes).
o Depressurization and Sample Removal:
o Cool the vessel and slowly release the CO2 pressure. The CO:2 can be recycled.

o Remove the dyed nanofiber mat. No further rinsing or drying is required.

Mandatory Visualization
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Caption: High-Temperature Exhaustion Dyeing Workflow for Polyester Nanofibers.
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Caption: Supercritical CO2 Dyeing Workflow for Polyester Nanofibers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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